Cas no 2228777-56-6 (3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol
• CAS No: 2228777-56-6
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5825764
• PubChem ID: 165638056
• Update Time: 2025-11-05

3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol
• EN300-1989758
• 2228777-56-6

• Inchi： 1S/C11H15NO3S/c1-16(14,15)10-4-2-8(3-5-10)11(12)6-9(13)7-11/h2-5,9,13H,6-7,12H2,1H3
• InChI Key： FJMYPAZWCWOADH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CC(C1)O)N)(=O)=O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol

Research Brief on 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol (CAS: 2228777-56-6): Recent Advances and Applications

3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol (CAS: 2228777-56-6) is a cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a cyclobutane ring and a methanesulfonylphenyl group, has been explored for its pharmacological properties and therapeutic potential. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for the development of novel therapeutics.

The synthesis of 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. Researchers have reported successful synthesis routes that minimize byproducts and enhance scalability, making this compound more accessible for further studies. The structural elucidation of this compound has been confirmed through NMR spectroscopy and X-ray crystallography, providing a solid foundation for its characterization and application in drug design.

In terms of biological activity, 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol has shown promising results in preliminary screenings. Studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its utility in the treatment of inflammatory diseases. Additionally, its interaction with certain receptor proteins has been investigated, revealing its potential as a modulator of key signaling pathways. These findings highlight the compound's versatility and its potential to serve as a lead compound in the development of new therapeutic agents.

Recent research has also explored the use of 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol as a building block in the synthesis of more complex molecules. Its rigid cyclobutane ring and functional groups make it an attractive scaffold for the design of compounds with enhanced pharmacological properties. For example, derivatives of this compound have been synthesized and evaluated for their activity against various biological targets, with some showing improved potency and selectivity compared to the parent compound.

Despite these advancements, challenges remain in the development of 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the progress made so far underscores the compound's potential and the importance of continued investigation. Future studies are expected to focus on optimizing its pharmacological profile and exploring its applications in treating specific diseases.

In conclusion, 3-amino-3-(4-methanesulfonylphenyl)cyclobutan-1-ol (CAS: 2228777-56-6) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable scaffold for drug discovery. Ongoing research efforts are likely to yield further insights into its mechanisms of action and therapeutic potential, paving the way for the development of novel treatments for a range of diseases.